Cas no 2229280-09-3 (3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride
• CAS No: 2229280-09-3
• MF: C₇H₅FN₄O₂S
• MW: 228.203602552414
• CID: 5604814
• PubChem ID: 165641092
• Update Time: 2025-10-29

3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-2002238
• 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride
• 2229280-09-3

• Inchi： 1S/C7H5FN4O2S/c8-15(13,14)6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
• InChI Key： OHDUAZCKIZRTIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2N=NNN=2)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.01172475g/mol
• Monoisotopic Mass: 228.01172475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride

3-(1H-1,2,3,4-Tetrazol-5-yl)benzene-1-sulfonyl fluoride: A Comprehensive Overview

The compound 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride, identified by the CAS registry number 2229280-09-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a tetrazole ring with a sulfonyl fluoride group. The tetrazole moiety, a five-membered aromatic ring containing four nitrogen atoms and one carbon atom, contributes to the compound's reactivity and stability. The sulfonyl fluoride group further enhances its chemical properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The tetrazole group is known to exhibit favorable pharmacokinetic properties, while the sulfonyl fluoride group provides a reactive site for further functionalization. These attributes make the compound an attractive candidate for medicinal chemists seeking to develop novel drug candidates with improved efficacy and bioavailability.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. Its ability to form stable covalent bonds with various substrates makes it a valuable precursor in the synthesis of advanced materials such as polymers and coatings. Recent advancements in click chemistry have further expanded its utility, enabling efficient assembly of complex molecular architectures using this compound as a key building block.

The synthesis of 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically involves the preparation of the tetrazole ring followed by its functionalization with the sulfonyl fluoride group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, this compound has been studied for its potential impact on ecosystems. While it exhibits moderate biodegradability under specific conditions, ongoing research aims to develop greener synthesis routes and application methods to minimize its environmental footprint. These efforts align with global trends toward sustainable chemistry practices.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonyl fluoride (CAS No: 2229280-09-3) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile properties continue to drive innovation across diverse scientific disciplines. As research into this compound progresses, it is expected to play an increasingly important role in advancing both theoretical understanding and practical applications in chemistry.